Cas no 1350637-24-9 ((5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride)

• Product Name: (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride
• CAS No: 1350637-24-9
• MF: C₇H₉Cl₂F₃N₂
• MW: 249.060970067978
• CID: 1038843
• PubChem ID: 56587812
• Update Time: 2025-10-29

(5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride
• (5-(Trifluoromethyl)pyridin-2-yl)methamine dihydrochloride
• C-(5-Trifluoromethylpyridin-2-yl)methylamine dihydrochloride
• 1350637-24-9
• (5-(Trifluoromethyl)pyridin-2-yl)methanaminedihydrochloride
• DTXSID90717771
• CS-0269417
• EN300-7493897
• [5-(trifluoromethyl)pyridin-2-yl]methanamine;dihydrochloride
• C-(5-Trifluoromethylpyridin-2-yl)methylaminedihydrochloride
• 1-[5-(Trifluoromethyl)pyridin-2-yl]methanamine--hydrogen chloride (1/2)
• A887764
• AKOS007930893
• (5-(Trifluoromethyl)pyridin-2-yl)methanamine 2HCl
• MFCD16988624
• SCHEMBL23572864
• [5-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride
• (5-(trifluoromethyl)pyridin-2-yl)methanamine diHCl
• DB-420201
• (5-Trifluoromethylpyridin-2-yl)methylamine dihydrochloride
• FGHQPNQQUWPZFC-UHFFFAOYSA-N
• 1-[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE DIHYDROCHLORIDE
• F94554
• 2-Aminomethyl-5-(trifluoromethyl) pyridine dihydrochloride

• MDL： MFCD16988624
• Inchi： 1S/C7H7F3N2.2ClH/c8-7(9,10)5-1-2-6(3-11)12-4-5;;/h1-2,4H,3,11H2;2*1H
• InChI Key： FGHQPNQQUWPZFC-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CN=C(CN)C=C1)(F)F

Computed Properties

• Exact Mass: 248.00900
• Monoisotopic Mass: 248.0094882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.86340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride

Introduction to (5-(Trifluoromethyl)pyridin-2-yl)methanamine Dihydrochloride (CAS No. 1350637-24-9)

Chemical Overview and Structure

(5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride, with the CAS registry number 1350637-24-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. The molecule consists of a pyridine ring substituted at the 5-position with a trifluoromethyl group and at the 2-position with a methanamine moiety. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound, which is common in pharmaceuticals to enhance solubility and stability.

The pyridine ring is a six-membered aromatic structure with one nitrogen atom, providing unique electronic properties that are often exploited in drug design. The trifluoromethyl group (-CF3) is a strong electron-withdrawing substituent, which can influence the compound's reactivity, stability, and pharmacokinetic properties. This group is commonly used in medicinal chemistry to improve drug-like properties such as lipophilicity and metabolic stability.

Synthesis and Chemical Properties

The synthesis of (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride involves several steps, typically starting from a pyridine derivative. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the trifluoromethyl-substituted pyridine intermediate.

The compound exhibits a melting point of approximately 200°C and is soluble in water and common organic solvents such as dichloromethane and ethanol. Its stability under various storage conditions has been thoroughly investigated, with studies indicating that it remains stable for at least two years when stored at room temperature in a dry environment.

Applications in Pharmaceutical Research

(5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride has garnered attention for its potential as a building block in drug discovery. Its structure lends itself well to further functionalization, enabling the creation of diverse pharmacophores for targeting various therapeutic areas. Recent studies have highlighted its utility in the development of kinase inhibitors, where the trifluoromethyl group plays a critical role in modulating enzyme binding affinity.

In addition to its role as an intermediate, the compound has been evaluated for its potential as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated moderate activity against Gram-positive bacteria, suggesting further exploration in this domain.

Safety and Regulatory Considerations

As with all chemical compounds intended for pharmaceutical use, safety assessments are paramount. Toxicological studies indicate that (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride exhibits low acute toxicity when administered orally or intravenously. Chronic toxicity studies are currently underway to evaluate long-term effects.

Regulatory compliance remains a critical aspect of its development. The compound has been submitted for review by regulatory agencies under Investigational New Drug (IND) applications, paving the way for potential clinical trials.

Future Directions and Research Opportunities

The future of (5-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride lies in its continued exploration as a versatile building block in medicinal chemistry. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications, with particular emphasis on improving bioavailability and reducing clearance rates.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel applications for this compound. Its role as an intermediate in peptide synthesis is currently being investigated, with promising results suggesting enhanced efficiency compared to traditional reagents.